![molecular formula C6H8F3NO2 B3033964 (E)-4-Amino-4-ethoxy-1,1,1-trifluorobut-3-en-2-one CAS No. 128648-60-2](/img/structure/B3033964.png)
(E)-4-Amino-4-ethoxy-1,1,1-trifluorobut-3-en-2-one
Overview
Description
(E)-4-Amino-4-ethoxy-1,1,1-trifluorobut-3-en-2-one, commonly referred to as EAE-TFB, is an organic compound with a wide range of applications in pharmaceutical, chemical, and biomedical research. It is a trifluoroethylene derivative of 4-aminobut-3-en-2-one, and is a highly reactive and versatile compound with a unique structure. The unique properties of EAE-TFB make it a valuable tool for scientists in a variety of fields, including medicinal chemistry, organic synthesis, and biochemistry.
Scientific Research Applications
Peptide Synthesis
(E)-4-Amino-4-ethoxy-1,1,1-trifluorobut-3-en-2-one has been proposed as a suitable protecting group for the N-H terminal of amino acids in peptide synthesis. This compound enables the formation of N-protected amino acids, which can be deprotected through acidic hydrolysis. Its utilization ensures the formation of peptide bonds without racemization, making it a valuable reagent in peptide chemistry (Gorbunova, Gerus, Galushko, & Kukhar, 1991).
Tautomerism Studies
The compound is involved in the synthesis of derivatives with a 5-hydroxy-2-pyrazoline structure. These derivatives demonstrate ring-chain equilibrium, showcasing a mix of Z- and E-isomers with a dominance of the latter. This property is significant for understanding tautomerism in various chemical compounds (Pakalnis, Zerov, Yakimovich, & Alekseev, 2014).
Synthesis of Azoles
The compound is used in the synthesis of 3-amino-5-trifluoromethylazoles, a class of compounds with potential biological activity. This synthesis involves cyclocondensation reactions, highlighting the compound's versatility in creating structurally diverse molecules (Martins, Cunico, Brondani, Peres, Zimmermann, Rosa, Fiss, Zanatta, & Bonacorso, 2006).
Formation of Heterocycles
It serves as a precursor in the synthesis of various heterocycles, including trifluoromethylpyrroles. These heterocycles are created through cyclisations and are significant due to their trifluoromethyl substitution, which is a desirable feature in pharmaceutical chemistry (Andrew & Mellor, 2000).
Formation of Organo Alkali–Metal Complexes
This compound reacts with alkali metal salts of diethyl malonate to form complexes. These complexes are characterized by spectroscopic methods and crystal X-ray diffraction analyses, contributing to the field of organometallic chemistry (Song, Liu, Zhao, Jiang, Zhu, & Xu, 2012).
Properties
IUPAC Name |
(E)-4-amino-4-ethoxy-1,1,1-trifluorobut-3-en-2-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8F3NO2/c1-2-12-5(10)3-4(11)6(7,8)9/h3H,2,10H2,1H3/b5-3+ | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UELADEJAOQURQK-HWKANZROSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=CC(=O)C(F)(F)F)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCO/C(=C/C(=O)C(F)(F)F)/N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8F3NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
183.13 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
898806-68-3 | |
Record name | 4-amino-4-ethoxy-1,1,1-trifluorobut-3-en-2-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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